N-(3-anilino-4-oxo-1(4H)-naphthalenylidene)-2-thiophenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-anilino-4-oxo-1(4H)-naphthalenylidene)-2-thiophenesulfonamide, also known as NSC-638850, is a synthetic compound that has been extensively studied for its potential as an anticancer agent. This compound belongs to the class of sulfonamide derivatives and has been found to have potent inhibitory effects on cancer cell growth.
Mechanism of Action
N-(3-anilino-4-oxo-1(4H)-naphthalenylidene)-2-thiophenesulfonamide exerts its anticancer effects by targeting multiple signaling pathways in cancer cells. It has been found to inhibit the activity of several kinases, including AKT, ERK, and JNK. These kinases are involved in cell survival, proliferation, and angiogenesis, and their inhibition leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(3-anilino-4-oxo-1(4H)-naphthalenylidene)-2-thiophenesulfonamide has been shown to have a range of biochemical and physiological effects. In addition to its inhibitory effects on cancer cell growth, it has been found to modulate the activity of several enzymes and proteins, including caspases, Bcl-2, and p53. It has also been shown to have anti-inflammatory effects, which may contribute to its anticancer activity.
Advantages and Limitations for Lab Experiments
N-(3-anilino-4-oxo-1(4H)-naphthalenylidene)-2-thiophenesulfonamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified, and its structure can be modified to improve its efficacy and selectivity. However, one limitation of N-(3-anilino-4-oxo-1(4H)-naphthalenylidene)-2-thiophenesulfonamide is its low solubility, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-(3-anilino-4-oxo-1(4H)-naphthalenylidene)-2-thiophenesulfonamide. One area of interest is the development of analogs with improved efficacy and selectivity. Another area of interest is the investigation of the synergistic effects of N-(3-anilino-4-oxo-1(4H)-naphthalenylidene)-2-thiophenesulfonamide with other anticancer agents. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anticancer effects of N-(3-anilino-4-oxo-1(4H)-naphthalenylidene)-2-thiophenesulfonamide.
Synthesis Methods
The synthesis of N-(3-anilino-4-oxo-1(4H)-naphthalenylidene)-2-thiophenesulfonamide involves the reaction of 2-thiophenesulfonamide with 3-anilino-4-oxo-1(4H)-naphthalenylidene. The reaction is carried out under controlled conditions, and the resulting compound is purified through multiple steps of chromatography and recrystallization.
Scientific Research Applications
N-(3-anilino-4-oxo-1(4H)-naphthalenylidene)-2-thiophenesulfonamide has been extensively studied for its potential as an anticancer agent. In vitro and in vivo studies have shown that this compound has potent inhibitory effects on cancer cell growth. It has been found to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. N-(3-anilino-4-oxo-1(4H)-naphthalenylidene)-2-thiophenesulfonamide has also been shown to inhibit angiogenesis, which is an important process for the growth and spread of cancer cells.
properties
IUPAC Name |
(NZ)-N-(3-anilino-4-oxonaphthalen-1-ylidene)thiophene-2-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O3S2/c23-20-16-10-5-4-9-15(16)17(22-27(24,25)19-11-6-12-26-19)13-18(20)21-14-7-2-1-3-8-14/h1-13,21H/b22-17- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBKSVQFOBQYYEZ-XLNRJJMWSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=CC(=NS(=O)(=O)C3=CC=CS3)C4=CC=CC=C4C2=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)NC2=C/C(=N/S(=O)(=O)C3=CC=CS3)/C4=CC=CC=C4C2=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-anilino-4-oxo-1(4H)-naphthalenylidene)-2-thiophenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.